Cas no 27191-52-2 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl-)

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl- structure
27191-52-2 structure
Product Name:1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl-
CAS No:27191-52-2
MF:C8H7N3O2
MW:177.160081148148
CID:1429586
Update Time:2024-08-15

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl-
    • Inchi: 1S/C8H7N3O2/c1-6(12)11-8(13)10-5-3-2-4-7(10)9-11/h2-5H,1H3
    • InChI Key: NPWFRCDZKFVTRD-UHFFFAOYSA-N
    • SMILES: C12=NN(C(C)=O)C(=O)N1C=CC=C2

Computed Properties

  • Exact Mass: 177.05391

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Melting Point: 176 °C(Solv: chloroform (67-66-3); hexane (110-54-3))
  • Boiling Point: 281.2±23.0 °C(Predicted)
  • PSA: 52.98
  • pka: -3.22±0.20(Predicted)
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